2-(4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]carbonyl}-1-piperidinyl)acetamide

• IUPAC Name: 2-[4-[3-(hydroxymethyl)-3-prop-2-enylpiperidine-1-carbonyl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C17H29N3O3/c1-2-6-17(13-21)7-3-8-20(12-17)16(23)14-4-9-19(10-5-14)11-15(18)22/h2,14,21H,1,3-13H2,(H2,18,22)
• InChI Key: DQMCNAGBLXCBQJ-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1(CCCN(C1)C(=O)C2CCN(CC2)CC(=O)N)CO
• Molecular Formula: C17H29N3O3
• Molecular Weight: 323.4 g/mol

Description

The compound belongs to a class of organic compounds known for their complex synthesis processes, intricate molecular structures, and diverse chemical and physical properties. Although the specific compound "2-(4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]carbonyl}-1-piperidinyl)acetamide" has not been directly highlighted in available literature, insights can be drawn from related research on piperidine derivatives and their functionalities.

Synthesis Analysis

Piperidine derivatives are synthesized through various methods, including one-pot multi-component reactions, stoichiometric oxidation, and catalytic processes. For instance, the synthesis of piperidine oxoammonium salts demonstrates the use of stoichiometric oxidation reagents in generating compounds with oxidative capabilities, offering insights into the synthesis of complex piperidine derivatives (Mercadante et al., 2013).

Molecular Structure Analysis

The crystal and molecular structure of related piperidine compounds, stabilized by hydrogen bonding and C-H…π interactions, sheds light on the intricate structural characteristics that could be expected in the target compound. Such studies highlight the importance of molecular interactions in determining the stability and configuration of piperidine derivatives (Khan et al., 2013).

Chemical Reactions and Properties

Piperidine compounds undergo various chemical reactions, including conjugate additions, oxidative reactions, and carbonylation. These reactions are pivotal in modifying the chemical structure and enhancing the compound's functional properties. For instance, the synthesis of biologically active N-substituted acetamide derivatives bearing the piperidine moiety illustrates the versatility of these compounds in chemical reactions (Khalid et al., 2014).

Physical Properties Analysis

The physical properties of piperidine derivatives, including solubility, melting point, and crystalline structure, are crucial for their application and functionality. Research on the synthesis and properties of these compounds provides valuable information on optimizing physical characteristics for specific uses.

Chemical Properties Analysis

The chemical properties of piperidine derivatives, such as reactivity, stability, and chemical functionality, are influenced by their molecular structure. Studies on the synthesis and pharmacological properties of piperidine-based compounds demonstrate the impact of chemical modifications on the compound's activity and function (Ueda et al., 1990).